(3E)-4-(3-Bromo-4-methoxyphenyl)but-3-en-2-one
Description
(3E)-4-(3-Bromo-4-methoxyphenyl)but-3-en-2-one, also known as this compound, is a useful research compound. Its molecular formula is C11H11BrO2 and its molecular weight is 255.11 g/mol. The purity is usually 95%.
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Scientific Research Applications
Overview of Related Compounds and Applications
Phosphonic Acid Derivatives :Phosphonic acids, characterized by a phosphorus atom bonded to three oxygen atoms and one carbon atom, are used across various fields due to their structural similarity to the phosphate group. They find applications in drug development, bone targeting, material science, and as ligands for supramolecular assemblies (Sevrain et al., 2017).
Catalysis and Organic Synthesis :Compounds similar in structure to (3E)-4-(3-Bromo-4-methoxyphenyl)but-3-en-2-one are often used as intermediates in organic synthesis, including in catalysts for the Friedel-Crafts alkylation, indicating the relevance of such compounds in synthetic chemistry (Tateiwa & Uemura, 1997).
Biomass Conversion Technologies :In the context of lignin model compounds, the study of β-O-4 bond cleavage is essential for understanding the degradation and utilization of biomass, a process where compounds with structural similarities to this compound could serve as model compounds or intermediates (Yokoyama, 2015).
Environmental Chemistry :The atmospheric reactivity of methoxyphenols, emitted from lignin pyrolysis, is studied for their role as tracers in biomass burning and their potential impact on air quality. This research area may encompass derivatives like this compound due to their structural or functional resemblance (Liu et al., 2022).
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway of (3E)-4-(3-Bromo-4-methoxyphenyl)but-3-en-2-one involves the condensation of 3-bromo-4-methoxybenzaldehyde with ethyl acetoacetate followed by dehydration and decarboxylation to yield the final product.", "Starting Materials": ["3-bromo-4-methoxybenzaldehyde", "ethyl acetoacetate", "sodium ethoxide", "absolute ethanol", "sodium hydroxide", "water"], "Reaction": ["Step 1: Dissolve 3-bromo-4-methoxybenzaldehyde (1.0 eq) and ethyl acetoacetate (1.2 eq) in absolute ethanol and add a catalytic amount of sodium ethoxide.", "Step 2: Heat the reaction mixture under reflux for 4-6 hours until TLC shows complete consumption of starting materials.", "Step 3: Cool the reaction mixture to room temperature and add dilute hydrochloric acid to acidify the solution.", "Step 4: Extract the product with ethyl acetate and dry the organic layer over anhydrous sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to obtain a yellow solid.", "Step 6: Dissolve the yellow solid in ethanol and add sodium hydroxide solution to the mixture.", "Step 7: Heat the reaction mixture under reflux for 1-2 hours until TLC shows complete conversion of the intermediate product.", "Step 8: Cool the reaction mixture to room temperature and add dilute hydrochloric acid to acidify the solution.", "Step 9: Extract the product with ethyl acetate and dry the organic layer over anhydrous sodium sulfate.", "Step 10: Concentrate the organic layer under reduced pressure to obtain the final product as a yellow solid."] } | |
CAS No. |
1331560-65-6 |
Molecular Formula |
C11H11BrO2 |
Molecular Weight |
255.11 g/mol |
IUPAC Name |
4-(3-bromo-4-methoxyphenyl)but-3-en-2-one |
InChI |
InChI=1S/C11H11BrO2/c1-8(13)3-4-9-5-6-11(14-2)10(12)7-9/h3-7H,1-2H3 |
InChI Key |
AOVJTAMOQFOZJZ-UHFFFAOYSA-N |
SMILES |
CC(=O)C=CC1=CC(=C(C=C1)OC)Br |
Canonical SMILES |
CC(=O)C=CC1=CC(=C(C=C1)OC)Br |
Synonyms |
(3E)-4-(3-BroMo-4-Methoxyphenyl)but-3-en-2-one |
Origin of Product |
United States |
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